Cas no 1105188-70-2 (1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 1105188-70-2
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• MDL: MFCD11986813
• CID: 4680100
• PubChem ID: 33678893
• Update Time: 2025-06-25

1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(4-methylphenyl)-1H-imidazole-2-thiol
• 1-benzyl-5-(p-tolyl)-1H-imidazole-2-thiol
• 1-benzyl-5-(4-methylphenyl)imidazole-2-thiol
• 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

• MDL： MFCD11986813
• Inchi： 1S/C17H16N2S/c1-13-7-9-15(10-8-13)16-11-18-17(20)19(16)12-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,18,20)
• InChI Key： ZUQQPRRDRCWTJY-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(C)=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Topological Polar Surface Area: 47.4

Additional information on 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

1-Benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

The compound 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No: 1105188-70-2) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazothiones, which are known for their unique electronic properties and versatile applications. The molecule's structure consists of a benzene ring attached to a dihydroimidazole thione moiety, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazothiones in drug discovery and material synthesis. The benzyl group in this compound contributes to its stability and enhances its solubility in organic solvents, making it an ideal candidate for use in pharmaceutical formulations. Additionally, the presence of the 4-methylphenyl group introduces steric effects that can influence the molecule's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione is its ability to act as a precursor for the synthesis of more complex structures. Researchers have demonstrated that this compound can undergo various transformations, such as cyclization reactions and nucleophilic substitutions, to yield biologically active compounds with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves the formation of the imidazothione ring followed by functionalization with the benzyl and 4-methylphenyl groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

The electronic properties of 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione make it an attractive candidate for use in organic electronics. Its ability to act as a semiconductor has been explored in recent studies, where it has been incorporated into thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). These applications highlight the compound's potential in advancing next-generation electronic devices.

Moreover, this compound has shown promise in catalytic applications due to its ability to stabilize transition metal complexes. Researchers have reported that when used as a ligand, imidazothione-based compounds can enhance the catalytic activity of metal catalysts in various reactions, including hydrogenation and cross-coupling reactions.

In conclusion, 1-benzyl-5-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No: 1105188-70-2) is a versatile compound with a wide range of applications across different fields. Its unique structure and electronic properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.